Cas no 57009-53-7 (Benzoic acid, 3-acetyl-4-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 3-acetyl-4-hydroxy-, ethyl ester
• CAS No: 57009-53-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 346941
• PubChem ID: 12631990
• Update Time: 2025-06-08

Benzoic acid, 3-acetyl-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-acetyl-4-hydroxy-, ethyl ester
• ethyl 3-acetyl-4-hydroxybenzoate
• ZGEGDOHAFHDXAU-UHFFFAOYSA-N
• 57009-53-7
• DTXSID70505032
• SCHEMBL6970075
• 3-acetyl-4-hydroxy-benzoic acid ethyl ester
• ethyl 3-acetyl-4-hydroxy-benzoate
• ethyl3-acetyl-4-hydroxybenzoate

• Inchi： 1S/C11H12O4/c1-3-15-11(14)8-4-5-10(13)9(6-8)7(2)12/h4-6,13H,3H2,1-2H3
• InChI Key： ZGEGDOHAFHDXAU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C(C(C)=O)=C1)O)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-92 ºC (ethanol )
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzoic acid, 3-acetyl-4-hydroxy-, ethyl ester

Benzoic Acid, 3-Acetyl-4-Hydroxy, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 3-acetyl-4-hydroxy, ethyl ester, also known by its CAS number 57009-53-7, is a compound of significant interest in both academic and industrial research. This compound belongs to the class of aromatic acids and their derivatives, specifically the benzoic acid family. The structure of this compound consists of a benzoic acid backbone with an acetyl group at the 3-position and a hydroxyl group at the 4-position, esterified with an ethyl group. Its molecular formula is C11H12O4, and its molecular weight is approximately 208.21 g/mol.

The synthesis of benzoic acid, 3-acetyl-4-hydroxy, ethyl ester typically involves multi-step organic reactions. One common approach is the acetylation of a hydroxyl group on a substituted benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, researchers have explored the use of transition metal catalysts to facilitate acetylation under mild conditions.

In terms of applications, this compound has shown potential in various fields. In pharmaceutical research, it has been studied as a precursor for bioactive molecules due to its structural similarity to certain drug candidates. For example, recent studies have highlighted its role in the development of anti-inflammatory agents. Additionally, in the field of materials science, this compound has been investigated for its ability to form self-assembled monolayers on surfaces, which could be useful in nanotechnology applications.

The physical properties of benzoic acid, 3-acetyl-4-hydroxy, ethyl ester are well-documented. It is typically a white crystalline solid with a melting point around 120°C and a boiling point above 250°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane has been characterized using modern analytical techniques like HPLC and NMR spectroscopy.

In terms of toxicity and environmental impact, recent studies have focused on understanding the biodegradation pathways of this compound. Research indicates that it undergoes microbial degradation under aerobic conditions, with half-life estimates suggesting moderate persistence in certain environments. These findings are crucial for assessing its environmental risk profile and guiding safe handling practices.

The study of benzoic acid derivatives, including this compound, continues to be an active area of research. Recent breakthroughs in computational chemistry have enabled detailed modeling of their electronic properties and reactivity patterns. Such insights are valuable for predicting their behavior in various chemical reactions and for designing novel derivatives with enhanced functionality.

In conclusion, benzoic acid, 3-acetyl-4-hydroxy, ethyl ester (CAS No: 57009-53-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for both fundamental research and industrial development. As ongoing studies uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.